Cas no 1216853-25-6 (1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride)

• Product Name: 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride
• CAS No: 1216853-25-6
• MF: C₁₆H₂₀ClN₃OS₂
• MW: 369.932499885559
• CID: 6418462
• PubChem ID: 71780262
• Update Time: 2025-10-25

1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride
• cyclopropyl-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone:hydrochloride
• F5461-1758
• 1216853-25-6
• cyclopropyl-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• AKOS026685556
• 1-CYCLOPROPANECARBONYL-4-{[4-(THIOPHEN-2-YL)-1,3-THIAZOL-2-YL]METHYL}PIPERAZINE HYDROCHLORIDE
• cyclopropyl(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C16H19N3OS2.ClH/c20-16(12-3-4-12)19-7-5-18(6-8-19)10-15-17-13(11-22-15)14-2-1-9-21-14;/h1-2,9,11-12H,3-8,10H2;1H
• InChI Key： SOTJTGMOGOLBJD-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1CC1)(N1CCN(CC2=NC(C3SC=CC=3)=CS2)CC1)=O

Computed Properties

• Exact Mass: 369.0736323g/mol
• Monoisotopic Mass: 369.0736323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų

Additional information on 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride

Introduction to 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride (CAS No: 1216853-25-6)

1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride, identified by its CAS number 1216853-25-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that integrates a cyclopropanecarbonyl group with a piperazine moiety linked to a thiophene-thiazole scaffold, has garnered attention due to its potential pharmacological properties. The structural features of this compound suggest interactions with biological targets that may be relevant in therapeutic applications, particularly in the modulation of neurological and inflammatory pathways.

The chemical entity can be broken down into several key structural components that contribute to its unique properties. The cyclopropanecarbonyl group is known for its stability and ability to participate in various chemical reactions, often serving as a protecting group or an anchor for further functionalization. This group is particularly noteworthy in medicinal chemistry due to its role in enhancing the metabolic stability of adjacent functional moieties. The piperazine ring, another prominent feature, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

The thiophene-thiazole scaffold is a region of the molecule that has been extensively studied for its biological activity. Thiophenes and thiazoles are heterocyclic compounds that are commonly found in natural products and have demonstrated a wide range of pharmacological effects. These include antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocycles in 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of polypharmacicity—where a single molecule interacts with multiple targets—in the development of effective therapeutics. The structural complexity of 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride lends itself well to this approach. The presence of multiple pharmacophoric regions allows for simultaneous interaction with different biological pathways, potentially leading to synergistic effects and improved therapeutic outcomes.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperazine derivatives have been widely explored for their potential as antipsychotic, antidepressant, and anxiolytic agents. The addition of the thiophene-thiazole moiety may enhance these effects by modulating neurotransmitter systems such as serotonin and dopamine. Furthermore, the cyclopropanecarbonyl group could contribute to the compound's ability to cross the blood-brain barrier, facilitating its delivery to central nervous system targets.

In addition to neurological applications, 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride may also have utility in addressing inflammatory conditions. Thiophene derivatives have been reported to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. The piperazine ring could further enhance this effect by interacting with inflammatory mediators and modulating immune responses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropanecarbonyl group, the coupling of the thiophene-thiazole scaffold to the piperazine ring, and the final salt formation with hydrochloride. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex heterocyclic core efficiently.

Once synthesized, 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the molecular structure and purity of the compound before it is subjected to biological testing.

The biological evaluation of 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride involves both in vitro and in vivo studies. In vitro assays are used to assess interactions with specific biological targets such as enzymes and receptors. These assays provide preliminary evidence of the compound's pharmacological activity and help identify potential mechanisms of action.

In vivo studies extend this evaluation by examining the compound's behavior within living organisms. These studies often involve animal models that mimic human diseases or conditions relevant to the compound's intended therapeutic use. In vivo testing provides insights into efficacy, toxicity profiles, pharmacokinetics (what happens to the drug in the body), and pharmacodynamics (what effects the drug has on the body).

The potential therapeutic applications of 1-cyclopropanecarbonyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride are further supported by computational modeling studies. Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level. These simulations help refine lead structures by identifying optimal binding orientations and interactions that enhance potency while minimizing off-target effects.

The development pipeline for this compound involves several stages before it can be considered for clinical use. Preclinical studies must be completed to gather comprehensive data on safety and efficacy before regulatory agencies approve human trials. If successful at these stages, 1-cyclopropanecarbonyl - 4 - { 4 - ( thi o phen - 2 - y l ) - 1 , 3 - thia z ol - 2 - ylm e t h y l } p i p e ra z i n e h y d r o c l o r i d e may proceed through Phase I clinical trials involving healthy volunteers followed by larger-scale trials in patients with specific diseases or conditions.

The future directions for research on 1-cyclopropanecarbonyl - 4 - { 4 - ( thi o phen - 2 - y l ) - 1 , 3 - thia z ol - 2 - ylm e t h y l } p i p e ra z i n e h y d r o c l o r i d e include exploring analogs with modified structures based on initial findings from biological testing. By systematically altering key functional groups within its structure, researchers aim to optimize its pharmacological properties while maintaining or enhancing efficacy against target diseases or conditions.

In conclusion, 1-cyc lo pro pan ec arb on y l - 4 - { 4 - ( thi o phen - 2 - y l ) - 1 , 3 thia z ol - 2 ylm e t h y l } p i p e ra z i n e h y d r o c l o r i d e (CAS No:1216853256) represents an intriguing pharmaceutical candidate with significant potential across multiple therapeutic areas including neurology, inflammation,and beyond Its complex structure, featuring inter play between various pharmacophoric regions, positions it as a promising subject for further investigation leading toward novel treatments addressing unmet medical needs